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Abstract
Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O), is a notable double salt of L-(+)-tartaric acid.[1][2] First prepared in

approximately 1675 by apothecary Pierre Seignette, this compound exhibits significant

piezoelectric properties, which led to its extensive use in early 20th-century electronics.[1][3] Its

unique crystal structure, incorporating two different cations, potassium (K⁺) and sodium (Na⁺),

is fundamental to its chemical and physical characteristics.[2] This guide provides an in-depth

analysis of the double salt nature of Rochelle salt, detailing its physicochemical properties,

synthesis protocols, and the structural basis for its piezoelectricity. While its direct application in

drug development is limited, its use in protein crystallography and as a chemical reagent

warrants attention from the pharmaceutical research community.[1][4]

Physicochemical Properties of Rochelle Salt
Rochelle salt is a colorless, crystalline solid that is highly soluble in water but practically

insoluble in alcohol.[5][6] It crystallizes in the orthorhombic system, a key factor contributing to

its piezoelectric behavior as this structure lacks a center of symmetry.[2][7] The compound is a

tetrahydrate, meaning four water molecules are incorporated into its crystal lattice for each

formula unit.[2]
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The following table summarizes the key quantitative properties of Rochelle salt, compiled from

various sources for easy comparison.

Property Value References

Chemical Formula KNaC₄H₄O₆·4H₂O [1][2][5]

Molecular Weight 282.22 g/mol [1][5]

Appearance
Colorless crystals or white

crystalline powder
[1][5]

Crystal System Orthorhombic [1][2]

Melting Point 70-80 °C [5][6]

Decomposition Temperature 220 °C [6]

Density 1.78 g/cm³ (at 20°C) [6]

Solubility in Water
26 g/100 mL (0 °C), 66 g/100

mL (26 °C), 73 g/100g (20°C)
[1][2][5]

pH (5% aqueous solution) 7-8 [2][6]

Specific Rotation [α]D²⁰ +21° (c=2% in water) [2][6]

Piezoelectric coefficient (d₃₃) ~30 pC/N [1]

The Double Salt Crystal Structure
The term "double salt" refers to a salt that contains more than one type of cation or anion. In

the case of Rochelle salt, the tartrate anion is associated with both potassium and sodium

cations.[2] X-ray diffraction studies have elucidated the complex crystal structure of potassium

sodium tartrate tetrahydrate.[7][8]

The tartrate molecules are linked to both sodium and potassium ions directly and through the

intermediary of water molecules.[9] The sodium ions are coordinated with two carboxyl

oxygens, a hydroxyl group, and three water molecules.[7] The potassium ions have two distinct

coordination environments; one is surrounded by two carboxyl oxygens and two water

molecules, while the other is coordinated with two carboxyl oxygens, two hydroxyl groups, and
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four water molecules.[7] The structure is further stabilized by an extensive network of hydrogen

bonds involving the water molecules and the oxygen atoms of the tartrate anions.[7] This

specific and ordered arrangement of ions and water molecules within the orthorhombic crystal

lattice is the origin of its piezoelectric properties.[2][10]

Experimental Protocols
Synthesis of Rochelle Salt
Rochelle salt can be synthesized through the neutralization of potassium bitartrate (cream of

tartar) with a sodium-containing base. The most common laboratory preparations involve

sodium carbonate or sodium hydroxide.

3.1.1. Synthesis from Potassium Bitartrate and Sodium Carbonate

This method is frequently cited and relies on readily available starting materials.[10][11]

Reaction: 2 KC₄H₅O₆ + Na₂CO₃ → 2 KNaC₄H₄O₆ + H₂O + CO₂[12]

Procedure:

Dissolve a known quantity of potassium bitartrate (e.g., 2.05 g, 0.0109 mol) in a minimal

amount of distilled water (e.g., 25 mL) in a beaker.[13]

Heat the mixture to approximately 65-70 °C while stirring continuously to enhance the

solubility of the reactants.[12][13]

Slowly add sodium carbonate (e.g., 1.16 g, 0.0109 mol) in small portions.[13]

Effervescence will occur due to the release of carbon dioxide. Continue adding sodium

carbonate until the bubbling ceases, indicating the completion of the reaction.[11][13]

Filter the hot solution to remove any unreacted starting materials or impurities.[13]

Allow the clear filtrate to cool slowly. Placing it in a refrigerator can facilitate crystallization.

[11]

After several hours or overnight, crystals of Rochelle salt will form.[11][13]
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Collect the crystals by decanting the supernatant liquid and rinse them with a small

amount of cold distilled water to remove any soluble impurities.[13]

Dry the crystals on filter paper.[11]

3.1.2. Commercial Synthesis Protocol

The industrial production of Rochelle salt follows a similar principle but with more stringent

process control.

Starting Material: Potassium hydrogen tartrate with a minimum tartaric acid content of 68%.

[14]

Procedure:

The potassium hydrogen tartrate is dissolved in water or the mother liquor from a previous

batch.[14]

The solution is saponified with hot caustic soda (sodium hydroxide) to a pH of 8.[14]

The solution is then decolorized with activated charcoal and chemically purified.[14]

Filtration and centrifugation are used to remove impurities.[14]

The purified solution is then cooled to induce crystallization.

The resulting crystals are heated in a furnace to remove excess water before packaging.

[14]

Crystal Growth
For applications requiring larger, high-quality crystals, a seed crystal is used.

Procedure:

Prepare a saturated solution of Rochelle salt in distilled water.[15]

Select a small, well-formed crystal from a previous crystallization to act as a seed crystal.

[16]
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Suspend the seed crystal in the saturated solution using a fine thread.[15]

Allow the solvent to evaporate slowly in a dust-free environment. The Rochelle salt will

deposit onto the seed crystal, leading to the growth of a larger single crystal.[15]

Visualization of Key Processes
Synthesis Workflow
The following diagram illustrates the general workflow for the laboratory synthesis of Rochelle
salt.

Reactants
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Distilled Water
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(CO₂ Evolution) Hot Filtration Cooling & Crystallization Collect & Rinse Crystals Drying Rochelle Salt Crystals

(KNaC₄H₄O₆·4H₂O)

Click to download full resolution via product page

Caption: Laboratory synthesis workflow for Rochelle salt.

Logical Relationship of Components to Properties
This diagram illustrates how the fundamental components and structure of Rochelle salt give

rise to its characteristic properties.
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Caption: Relationship between components and properties of Rochelle salt.

Relevance to Drug Development
While not a direct therapeutic agent in modern pharmacology, Rochelle salt has specific

applications relevant to the pharmaceutical and biomedical fields:

Protein Crystallography: It is used as a precipitant in protein crystallography.[1][4] The

controlled precipitation of proteins is a critical step in obtaining high-quality crystals for X-ray

diffraction analysis, which is essential for determining protein structures in drug design.

Biochemical Reagents: Rochelle salt is a component of the Biuret reagent, used for

measuring protein concentration, and Fehling's solution, for detecting reducing sugars.[1][4]
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These are fundamental assays in biochemistry and analytical chemistry.

Excipient and Historical Use: It has been used medicinally as a laxative.[1][17] In modern

drug formulation, while less common, tartrates can be used as counter-ions for basic drugs

to form stable salts.

Chiral Synthesis: As a derivative of tartaric acid, a readily available chiral molecule, it has

potential applications in stereoselective organic synthesis.

Conclusion
Rochelle salt's identity as a double salt is central to its unique properties. The incorporation of

both potassium and sodium cations into the tartrate crystal lattice, along with four water

molecules, results in an acentric orthorhombic structure that gives rise to its well-known

piezoelectric and ferroelectric effects. The synthesis of Rochelle salt is a straightforward

process, achievable with common laboratory reagents, making it an excellent subject for

studying crystallization and solid-state chemistry. For professionals in drug development, while

its direct therapeutic applications are historical, its role in protein crystallography and as a

biochemical reagent underscores its continued relevance in the broader scientific landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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